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Compound of Interest

Compound Name:
4-bromo-N-cyclopropyl-2-

methylbenzamide

CAS No.: 345965-99-3

Cat. No.: B3130896

Get Quote

CAS No: 345965-99-3 | Formula: C₁₁H₁₂BrNO | Role: Pharmaceutical Intermediate[1]

Executive Summary
4-bromo-N-cyclopropyl-2-methylbenzamide is a functionalized halogenated benzamide

widely utilized as a scaffold in medicinal chemistry, particularly in the synthesis of kinase

inhibitors and GPCR ligands via palladium-catalyzed cross-coupling reactions.[1][2] As a

research-grade chemical with limited toxicological history, it requires a "Universal Precaution"

approach.[1] This guide synthesizes available physicochemical data with structure-activity

relationship (SAR) insights to establish a self-validating safety protocol.

Part 1: Chemical Identity & Physicochemical Profile
Understanding the physical state and reactivity profile is the first line of defense.[1] The

presence of the aryl bromide facilitates cross-coupling, while the cyclopropyl amide moiety

introduces specific solubility and metabolic stability characteristics.[1]
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Substance Identification
Parameter Specification

Chemical Name 4-bromo-N-cyclopropyl-2-methylbenzamide

CAS Number 345965-99-3

Molecular Weight 254.12 g/mol

SMILES CC1=C(C=CC(=C1)Br)C(=O)NC2CC2

Appearance Solid (typically off-white to light tan powder)

Purity Grade
Typically ≥95% (HPLC) for synthetic

applications

Physicochemical Properties & Safety Implications
Property

Value
(Experimental/Predicted)

Safety Implication

Solubility DMSO, Methanol, DCM

Skin Absorption Risk: High

solubility in organic carriers

increases transdermal

permeability.[1]

Melting Point Solid (predicted >120°C)

Dust Hazard: Fine particulates

may be generated during

weighing; inhalation risk.[1]

Reactivity
Stable; Aryl bromide is reactive

under Pd-catalysis

Incompatibility: Avoid strong

oxidizing agents and strong

bases (hydrolysis risk).[1]

LogP ~2.4 (Predicted)

Bioaccumulation: Moderate

lipophilicity suggests potential

for membrane crossing.[1]

Part 2: Hazard Identification & Toxicology Strategy
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Expert Insight: For research chemicals lacking extensive in vivo toxicity data, we apply a Read-

Across Risk Assessment.[1] We analyze the toxicity of structural analogs (e.g., simple

benzamides and cyclopropylamines) to predict hazards.[1]

GHS Classification (Derived)
Based on functional group analysis and analog data (e.g., 4-bromo-2-fluorobenzamide), the

following classifications are assigned as a baseline safety standard:

Signal Word:WARNING

H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation (Skin Irrit. 2).[1][3][4]

H319: Causes serious eye irritation (Eye Irrit.[1][3][4][5] 2A).

H335: May cause respiratory irritation (STOT SE 3).[1][5]

Toxicology Logic (The "Why")[1]
Cyclopropyl Moiety: Cyclopropylamines can be metabolically activated to reactive

intermediates (via CYP450 enzymes), potentially causing mechanism-based inhibition.[1]

Protocol: Treat as a potential sensitizer.[1]

Benzamide Scaffold: Generally associated with low-to-moderate acute toxicity but potential

for CNS effects at high doses.[1]

Aryl Bromide: Chemically stable until activated; primary risk is local irritation from hydrolysis

products if stored improperly.[1]

Part 3: Operational Handling Protocols
This section defines the engineering controls required to mitigate the risks identified above.

Engineering Controls Logic
The primary route of exposure for solid intermediates is inhalation of dust and dermal contact

with solutions.[1]
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Containment: All weighing of the solid must occur inside a Chemical Fume Hood or a

Powder Containment Balance Enclosure.[1]

PPE: Nitrile gloves (double-gloving recommended for solutions), lab coat, and safety glasses

with side shields.[1]

Visualizing the Risk Assessment Workflow
The following diagram outlines the decision logic for handling this compound based on its

physical state and quantity.

Start: Handling 345965-99-3

Check Physical State

Solid / Powder Solution (Organic Solvent)

Quantity > 100 mg? Solvent: DMSO/DMF?

Fume Hood Required
(Draft Shield on Balance)

No

Consider Glove Box
or HEPA Enclosure

Yes

Double Nitrile Gloves
(Permeation Risk)

Yes

Standard PPE
(Single Nitrile)

No

Click to download full resolution via product page

Figure 1: Operational decision matrix for handling 4-bromo-N-cyclopropyl-2-
methylbenzamide based on state and solvent carrier.
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Part 4: Application Workflow – Suzuki-Miyaura
Coupling[1]
The primary utility of this compound is as an electrophile in cross-coupling.[1] The following

protocol integrates safety checkpoints directly into the synthetic workflow.

Objective: Coupling of 4-bromo-N-cyclopropyl-2-methylbenzamide with an aryl boronic acid.

Reagents & Safety Profile
Substrate: 4-bromo-N-cyclopropyl-2-methylbenzamide (Irritant).[1]

Catalyst: Pd(dppf)Cl₂ (Sensitizer, Heavy Metal).[1]

Base: Potassium Carbonate (Corrosive solid).[1]

Solvent: 1,4-Dioxane/Water (Flammable, Peroxide former).[1]

Step-by-Step Protocol with Integrated Safety
Setup (In Fume Hood):

Charge a reaction vial with the benzamide (1.0 equiv), boronic acid (1.2 equiv), and base

(2.0 equiv).[1]

Safety Check: Ensure vial is tared before adding toxic solids to minimize transfer steps.[1]

Degassing:

Add solvent (Dioxane/H₂O 4:1).[1] Sparge with Nitrogen for 5 minutes.

Why? Oxygen removal prevents catalyst decomposition and homocoupling byproducts.[1]

Catalyst Addition:

Add Pd catalyst (0.05 equiv) quickly against a positive stream of nitrogen.[1]

Safety Check: Pd salts are potential respiratory sensitizers; avoid aerosolization.[1]
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Reaction:

Seal vial and heat to 90°C for 2-12 hours.

Pressure Warning: Dioxane vapor pressure increases significantly.[1] Use a pressure-

rated crimp vial or heavy-walled glass.[1]

Workup:

Cool to Room Temp.[1] Dilute with EtOAc. Wash with Brine.[1]

Waste Check: Aqueous layer contains heavy metals (Pd) and must be segregated into

"Aqueous Heavy Metal Waste."[1]

Synthesis Safety Logic Diagram

1. Reagent Charging
(Solid Handling)

2. Solvent Addition
(Dioxane - Flammable)

In Hood 3. Reaction (90°C)
(Pressure Hazard)

Sealed Vial 4. Workup & Extraction
(Organic Vapors)

Cool First 5. Disposal
(Heavy Metal Segregation)

Segregate

Click to download full resolution via product page

Figure 2: Workflow for Suzuki Coupling emphasizing critical safety control points (CCPs).

Part 5: Emergency Response & Disposal[6]
First Aid Measures

Eye Contact: Rinse cautiously with water for 15 minutes.[1][5][6][7] Remove contact lenses if

present.[1][4][5][6][7] Seek medical attention (benzamides can be persistent irritants).[1][4][5]

[6][7]

Skin Contact: Wash with soap and water.[1][3][6][7] Do not use ethanol (may enhance

absorption).[1]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.

Spill Cleanup Protocol
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Evacuate the immediate area if dust is airborne.[1][4][7]

PPE: Wear N95/P100 respirator if outside a hood, goggles, and gloves.[1]

Method: Wet wipe method is preferred to avoid dust generation.[1]

Cover spill with wet paper towels (water/detergent).[1]

Scoop into a sealable bag.

Clean surface with 1N NaOH (to degrade potential active residues) followed by water.[1]

Disposal Considerations
Solid Waste: Dispose of as "Hazardous Chemical Waste" (Solid).[1]

Aqueous Waste: If used in catalysis, segregate as "Heavy Metal Aqueous Waste."[1]

Contaminated Packaging: Treat empty vials as hazardous waste; do not rinse into sink.
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Disclaimer: This guide is for research and development purposes only. It is intended for use by

qualified personnel.[1] Users must conduct their own local risk assessment prior to handling.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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